Cas no 1509631-85-9 (Benzeneethanamine, β,3-bis(trifluoromethyl)-)

• Product Name: Benzeneethanamine, β,3-bis(trifluoromethyl)-
• CAS No: 1509631-85-9
• MF: C₁₀H₉F₆N
• MW: 257.175583600998
• CID: 5190510
• Update Time: 2025-10-30

Benzeneethanamine, β,3-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, β,3-bis(trifluoromethyl)-

• Inchi： 1S/C10H9F6N/c11-9(12,13)7-3-1-2-6(4-7)8(5-17)10(14,15)16/h1-4,8H,5,17H2
• InChI Key： PVPQDTNAWZGCJW-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C(F)(F)F)C=1)(CN)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Benzeneethanamine, β,3-bis(trifluoromethyl)-

Comprehensive Overview of Benzeneethanamine, β,3-bis(trifluoromethyl)- (CAS No. 1509631-85-9)

Benzeneethanamine, β,3-bis(trifluoromethyl)- (CAS No. 1509631-85-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its unique trifluoromethyl groups, exhibits remarkable properties that make it a valuable intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, featuring a benzene ring and ethylamine backbone, provides a versatile platform for further chemical modifications.

The growing interest in fluorinated compounds like Benzeneethanamine, β,3-bis(trifluoromethyl)- stems from their enhanced stability, lipophilicity, and bioavailability. These attributes are particularly sought after in drug discovery, where fluorinated analogs often demonstrate improved metabolic stability and target binding affinity. Researchers are increasingly exploring its potential in designing next-generation therapeutics, especially in areas such as central nervous system (CNS) disorders and oncology.

In the realm of material science, Benzeneethanamine, β,3-bis(trifluoromethyl)- serves as a key building block for synthesizing high-performance polymers and liquid crystals. Its trifluoromethyl groups contribute to the thermal and chemical resistance of these materials, making them suitable for applications in electronics, coatings, and advanced composites. The compound's ability to impart hydrophobicity and durability has also sparked interest in surface modification technologies.

From an environmental sustainability perspective, the demand for eco-friendly fluorinated compounds has risen, driven by stricter regulations and consumer awareness. Benzeneethanamine, β,3-bis(trifluoromethyl)- is being studied for its potential to replace traditional, less sustainable fluorochemicals in various industrial processes. Innovations in green chemistry are further enhancing its appeal, with researchers focusing on catalytic methods and solvent-free synthesis to minimize environmental impact.

The synthesis of Benzeneethanamine, β,3-bis(trifluoromethyl)- involves sophisticated organic transformations, including electrophilic aromatic substitution and amine functionalization. Recent advancements in flow chemistry and microwave-assisted synthesis have improved the efficiency and scalability of its production. These innovations address the challenges associated with regioselectivity and yield optimization, making the compound more accessible for industrial applications.

In the context of market trends, the global demand for high-value fluorinated intermediates like Benzeneethanamine, β,3-bis(trifluoromethyl)- is projected to grow steadily. Industries such as pharmaceuticals, agrochemicals, and electronics are driving this demand, fueled by the need for innovative solutions to complex challenges. Analysts highlight the compound's role in enabling precision medicine and smart materials, positioning it as a critical component in future technological advancements.

For researchers and industry professionals, understanding the structure-activity relationships of Benzeneethanamine, β,3-bis(trifluoromethyl)- is essential. Computational tools such as molecular docking and quantitative structure-activity relationship (QSAR) modeling are being employed to predict its behavior and optimize its applications. These approaches, combined with experimental data, provide valuable insights into its mechanistic pathways and interaction profiles.

Safety and handling of Benzeneethanamine, β,3-bis(trifluoromethyl)- are paramount considerations in laboratory and industrial settings. Proper personal protective equipment (PPE) and ventilation systems are recommended to mitigate potential risks. Regulatory compliance with guidelines from agencies such as the Environmental Protection Agency (EPA) and European Chemicals Agency (ECHA) ensures its responsible use and disposal.

In summary, Benzeneethanamine, β,3-bis(trifluoromethyl)- (CAS No. 1509631-85-9) represents a cutting-edge compound with diverse applications across multiple industries. Its unique chemical properties and functional versatility make it a focal point of modern research and development. As scientific and industrial communities continue to explore its potential, this compound is poised to play a pivotal role in shaping the future of innovative chemistry and technology-driven solutions.